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Introduction
Systemic lupus erythematosus (SLE) is a complex autoimmune disease characterized by the

production of autoantibodies and subsequent inflammation in multiple organs. The chronic

graft-versus-host disease (cGVHD) mouse model is a well-established preclinical model that

recapitulates many features of human SLE, including autoantibody production and lupus-like

glomerulonephritis.[1][2][3][4][5] M351-0056 is a novel small molecule agonist of the V-domain

Ig Suppressor of T-cell Activation (VISTA), an immune checkpoint protein that negatively

regulates T-cell responses.[6][7][8][9] Recent studies have demonstrated that M351-0056 can

ameliorate the development of lupus-like disease in the cGVHD mouse model, suggesting its

therapeutic potential for SLE.[10][11][12][13]

These application notes provide a comprehensive overview of the use of M351-0056 in the

cGVHD lupus mouse model, including its mechanism of action, detailed experimental

protocols, and key quantitative data.

Mechanism of Action
M351-0056 functions as a VISTA agonist.[6][10][12][14] VISTA is a negative immune

checkpoint regulator highly expressed on myeloid cells and also found on T cells.[7][15] By

binding to VISTA, M351-0056 enhances its immunosuppressive functions, leading to the

inhibition of T-cell activation and proliferation.[6][8][9] In the context of the cGVHD lupus model,
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M351-0056 has been shown to alleviate disease progression by inhibiting the activation of the

type I interferon (IFN-I) and noncanonical NF-κB pathways.[10][12][13]

Signaling Pathway of M351-0056 as a VISTA Agonist
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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